(2S)-1-hydroxypropane-2-sulfonamide
Overview
Description
(2S)-1-hydroxypropane-2-sulfonamide, also known as 2-hydroxypropane-2-sulfonamide, is a sulfonamide compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid that has a melting point of approximately 144°C. This compound has been studied for its ability to act as a chiral catalyst, as well as for its potential use in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of (2S)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide is not fully understood. However, it is believed that the compound acts as a chiral catalyst in asymmetric synthesis. It is thought to act by forming a complex with the substrate, which then undergoes a reaction to form the desired product. Additionally, it is believed that the compound may also act as a proton donor, which can facilitate the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide have not been extensively studied. However, it is believed that the compound may be toxic in high concentrations. Additionally, it is thought that the compound may have an effect on the nervous system, as it has been shown to inhibit the activity of certain enzymes involved in neurotransmitter synthesis.
Advantages and Limitations for Lab Experiments
(2S)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it is a relatively stable compound, and it is not prone to degradation. However, there are some limitations to its use. The compound is not very soluble in water, and it has a low solubility in organic solvents. Additionally, it is not very reactive, and it may require the use of a catalyst to facilitate reactions.
Future Directions
There are several potential future directions for the use of (2S)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide. One potential direction is the development of new synthesis methods for the production of chiral compounds. Additionally, the compound could be used in the synthesis of peptides, sugars, and other molecules. Additionally, the compound could be studied for its potential use in the synthesis of pharmaceuticals and other biologically active compounds. Finally, the compound could be studied for its potential use as an enzyme inhibitor, as well as for its potential effects on the nervous system.
Synthesis Methods
(2S)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide can be synthesized by reacting a primary amine with a chlorosulfonyl isocyanate in an aqueous medium. This reaction is known as the Ugi four-component reaction. The reaction proceeds in three steps: first, the primary amine is reacted with the chlorosulfonyl isocyanate to form an isocyanate intermediate; second, the isocyanate intermediate is reacted with a carboxylic acid to form a carboxylic acid amide; and finally, the carboxylic acid amide is reacted with a sulfonyl chloride to form the desired product. This reaction is often used to synthesize chiral compounds, as the reaction can be conducted stereospecifically.
Scientific Research Applications
(2S)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide has been used in a variety of scientific research applications. It has been used as a chiral catalyst in asymmetric synthesis, as well as for the synthesis of other compounds. It has also been used for the synthesis of peptides, sugars, and other molecules. Additionally, it has been studied for its potential use in the synthesis of pharmaceuticals and other biologically active compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-hydroxypropane-2-sulfonamide involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "Propane-1,2-diol", "Sulfuric acid", "Sodium hydroxide", "Ammonia", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Propane-1,2-diol is reacted with sulfuric acid to form propane-1,2-disulfonic acid.", "Step 2: Propane-1,2-disulfonic acid is treated with sodium hydroxide to form sodium propane-1,2-disulfonate.", "Step 3: Sodium propane-1,2-disulfonate is reacted with ammonia to form (2S)-1-amino-propane-2-sulfonic acid.", "Step 4: (2S)-1-amino-propane-2-sulfonic acid is oxidized with hydrogen peroxide to form (2S)-1-hydroxypropane-2-sulfonic acid.", "Step 5: (2S)-1-hydroxypropane-2-sulfonic acid is treated with ammonia to form (2S)-1-hydroxypropane-2-sulfonamide." ] } | |
| 2490188-01-5 | |
Molecular Formula |
C3H9NO3S |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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